Cas no 905809-11-2 (5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid)
905809-11-2 structure
Product Name:5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid
CAS No:905809-11-2
MF:C13H13NO4
MW:247.246623754501
MDL:MFCD06805570
CID:3031806
PubChem ID:8027541
Update Time:2025-04-21
5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-甲基-4-[(3-甲基苯氧基)甲基]-3-异恶唑甲酸
- 5-methyl-4-[(3-methylphenoxy)methyl]isoxazole-3-carboxylic acid
- 5-methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid
- 5-Methyl-4-((m-tolyloxy)methyl)isoxazole-3-carboxylic acid
- BBL015792
- STK256666
- 5-Methyl-4-m-tolyloxymethylisoxazole-3-carboxylic acid
- 5-Methyl-4-((m-tolyloxy)methyl)isoxazole-3-carboxylicacid
- VS-05019
- MFCD06805570
- 905809-11-2
- ALBB-007027
- 5-methyl-4-(3-methylphenoxymethyl)-1,2-oxazole-3-carboxylic acid
- H24359
- CS-0321898
- AKOS000265853
- 5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid
-
- MDL: MFCD06805570
- Inchi: 1S/C13H13NO4/c1-8-4-3-5-10(6-8)17-7-11-9(2)18-14-12(11)13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
- InChI Key: QOGZKUGXXHRAGJ-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC(C)=C1)CC1C(C(=O)O)=NOC=1C
Computed Properties
- Exact Mass: 247.08445790Da
- Monoisotopic Mass: 247.08445790Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 72.6
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 444.8±40.0 °C at 760 mmHg
- Flash Point: 222.8±27.3 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M358928-50mg |
5-Methyl-4-[(3-methylphenoxy)methyl]isoxazole-3-carboxylic Acid |
905809-11-2 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M358928-100mg |
5-Methyl-4-[(3-methylphenoxy)methyl]isoxazole-3-carboxylic Acid |
905809-11-2 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | M358928-500mg |
5-Methyl-4-[(3-methylphenoxy)methyl]isoxazole-3-carboxylic Acid |
905809-11-2 | 500mg |
$ 230.00 | 2022-06-02 | ||
| Chemenu | CM529090-1g |
5-Methyl-4-((m-tolyloxy)methyl)isoxazole-3-carboxylic acid |
905809-11-2 | 97% | 1g |
$320 | 2023-01-07 | |
| abcr | AB379507-500 mg |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid |
905809-11-2 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB379507-1 g |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid |
905809-11-2 | 1g |
€406.00 | 2023-04-25 | ||
| abcr | AB379507-5 g |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid |
905809-11-2 | 5g |
€1074.00 | 2023-04-25 | ||
| abcr | AB379507-500mg |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid; . |
905809-11-2 | 500mg |
€333.00 | 2025-04-15 | ||
| abcr | AB379507-1g |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid; . |
905809-11-2 | 1g |
€397.00 | 2025-04-15 | ||
| abcr | AB379507-5g |
5-Methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid; . |
905809-11-2 | 5g |
€1037.00 | 2025-04-15 |
5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
905809-11-2 (5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid) Related Products
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